Cas no 2376143-29-0 (4-Trifluoromethoxy-cyclohexylamine hydrochloride)

4-Trifluoromethoxy-cyclohexylamine hydrochloride structure
2376143-29-0 structure
Product Name:4-Trifluoromethoxy-cyclohexylamine hydrochloride
CAS No:2376143-29-0
MF:C7H13ClF3NO
MW:219.632431745529
MDL:MFCD32182547
CID:4773768
PubChem ID:139035590
Update Time:2026-02-26

4-Trifluoromethoxy-cyclohexylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-Trifluoromethoxy-cyclohexylamine hydrochloride
    • cis-4-Trifluoromethoxy-cyclohexylamine hydrochloride
    • trans-4-Trifluoromethoxy-cyclohexylamine hydrochloride
    • SB35870
    • SB35871
    • SB35877
    • 4-(Trifluoromethoxy)cyclohexan-1-amine hydrochloride
    • cis-4-(Trifluoromethoxy)cyclohexanamine hydrochloride
    • trans-4-(Trifluoromethoxy)cyclohexanamine hydrochloride
    • trans-4-(Trifluoromethoxy)-cyclohexanamine hydrochloride
    • Rel-(1s,4s)-4-(trifluoromethoxy)cy
    • cis-4-(trifluoromethoxy)cyclohexanamine
    • MFCD32182547
    • F89129
    • 2376143-29-0
    • 2376143-36-9
    • PS-16415
    • cis-4-Trifluoromethoxy-cyclohexylamine HCl
    • cis-4-(Trifluoromethoxy)cyclohexan-1-amine hydrochloride
    • cis-4-Trifluoromethoxy-cyclohexylaminehydrochloride
    • Rel-(1s,4s)-4-(trifluoromethoxy)cyclohexan-1-amine hydrochloride
    • SY340894
    • EN300-6481649
    • cis-4-(trifluoromethoxy)cyclohexanamine;hydrochloride
    • CS-0340270
    • 4-Trifluoromethoxy-cyclohexylaminehydrochloride
    • 4-(trifluoromethoxy)cyclohexan-1-amine;hydrochloride
    • TRANS-4-(TRIFLUOROMETHOXY)CYCLOHEXAN-1-AMINE HYDROCHLORIDE
    • CS-0340830
    • trans-4-Trifluoromethoxy-cyclohexylamine HCl
    • AT32747
    • 4-Trifluoromethoxy-cyclohexylamine HCl
    • 2376143-28-9
    • CS-0342485
    • (1r,4r)-4-(trifluoromethoxy)cyclohexan-1-amine hydrochloride
    • MFCD32182548
    • trans-4-Trifluoromethoxy-cyclohexylaminehydrochloride
    • MDL: MFCD32182547
    • Inchi: 1S/C7H12F3NO.ClH/c8-7(9,10)12-6-3-1-5(11)2-4-6;/h5-6H,1-4,11H2;1H
    • InChI Key: WAZCBQKTVGISDU-UHFFFAOYSA-N
    • SMILES: Cl.FC(OC1CCC(CC1)N)(F)F

Computed Properties

  • Exact Mass: 219.0637762g/mol
  • Monoisotopic Mass: 219.0637762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2

4-Trifluoromethoxy-cyclohexylamine hydrochloride Pricemore >>

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